Cas no 1184074-95-0 (2-Cyclopentyl-1-(4-(hydroxymethyl)piperidin-1-yl)ethan-1-one)

• Product Name: 2-Cyclopentyl-1-(4-(hydroxymethyl)piperidin-1-yl)ethan-1-one
• CAS No: 1184074-95-0
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5734204
• PubChem ID: 60958277
• Update Time: 2025-05-23

2-Cyclopentyl-1-(4-(hydroxymethyl)piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-1-[4-(hydroxymethyl)piperidin-1-yl]ethanone
• 1184074-95-0
• AKOS010182742
• A1-15564
• F1907-3542
• 2-cyclopentyl-1-(4-(hydroxymethyl)piperidin-1-yl)ethan-1-one
• 2-cyclopentyl-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one
• 2-Cyclopentyl-1-(4-(hydroxymethyl)piperidin-1-yl)ethan-1-one

• Inchi： 1S/C13H23NO2/c15-10-12-5-7-14(8-6-12)13(16)9-11-3-1-2-4-11/h11-12,15H,1-10H2
• InChI Key： QFMHBOZXGDBNEV-UHFFFAOYSA-N
• SMILES： O=C(CC1CCCC1)N1CCC(CO)CC1

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-Cyclopentyl-1-(4-(hydroxymethyl)piperidin-1-yl)ethan-1-one

2-Cyclopentyl-1-(4-(hydroxymethyl)piperidin-1-yl)ethan-1-one: A Comprehensive Overview

2-Cyclopentyl-1-(4-(hydroxymethyl)piperidin-1-yl)ethan-1-one, also known by its CAS number 1184074-95-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentyl group with a piperidine ring substituted with a hydroxymethyl group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and development.

The molecular structure of 2-Cyclopentyl-1-(4-(hydroxymethyl)piperidin-1-yl)ethan-1-one is notable for its cyclopentane ring, which contributes to the compound's stability and lipophilicity. The piperidine ring, on the other hand, introduces nitrogen into the structure, which can play a critical role in hydrogen bonding and other intermolecular interactions. The hydroxymethyl group attached to the piperidine ring adds further complexity to the molecule, potentially influencing its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion.

Recent studies have highlighted the potential of 2-Cyclopentyl-1-(4-(hydroxymethyl)piperidin-1-yl)ethan-1-one in various therapeutic areas. For instance, research has shown that this compound exhibits promising activity in modulating certain enzyme pathways, which could be beneficial in the treatment of metabolic disorders. Additionally, its ability to interact with specific receptors has led to investigations into its potential use as a ligand in drug delivery systems.

The synthesis of 2-Cyclopentyl-1-(4-(hydroxymethyl)piperidin-1-yl)ethan-1-one involves a multi-step process that typically begins with the preparation of the cyclopentyl group. This is followed by the construction of the piperidine ring and the subsequent introduction of the hydroxymethyl substituent. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In terms of pharmacokinetics, 2-Cyclopentyl-1-(4-(hydroxymethyl)piperidin-1-yl)ethan-1-one demonstrates moderate solubility in both aqueous and organic solvents, which is advantageous for its bioavailability. Preclinical studies have shown that the compound has a favorable absorption profile, with significant uptake observed in various animal models. Its metabolism appears to be primarily mediated by cytochrome P450 enzymes, which suggests that it may have interactions with other medications metabolized through similar pathways.

The safety profile of 2-Cyclopentyl-1-(4-(hydroxymethyl)piperidin-1-yL)ethan-one has also been evaluated in several toxicity studies. Acute and chronic toxicity tests indicate that the compound has a relatively low toxicity profile at therapeutic doses. However, further long-term studies are required to fully understand its safety implications for human use.

In conclusion, 2-Cyclopentyl-1-(4-(hydroxymethyl)piperidin-)yL)ethan-one, CAS number 1184074-, represents a promising compound with diverse applications in pharmaceutical research. Its unique structure, coupled with recent advancements in synthesis and pharmacological studies, positions it as a valuable tool for developing novel therapeutic agents. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will undoubtedly enhance its potential as a drug candidate.